BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 2-
Amino-4-methyl-5-acetylthiazole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Amino-4-methyl-5-acetylthiazole

Cat. No.: B183210

Essential Safety and Handling Guide for 2-Amino-4-
methyl-5-acetylthiazole

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Amino-4-methyl-5-
acetylthiazole (CAS No. 30748-47-1). Adherence to these protocols is essential for ensuring
personal safety and regulatory compliance in the laboratory.

Hazard Identification and Classification

2-Amino-4-methyl-5-acetylthiazole is classified as a hazardous chemical.[1] The primary
hazards associated with this compound are irritation to the skin, eyes, and respiratory system.
[2][3][4] It may also be harmful if swallowed.[1][2]

GHS Hazard Statements:

H315: Causes skin irritation.[3][5][6]

H319: Causes serious eye irritation.[3][5][6]

H335: May cause respiratory irritation.[3][5][6]

H302: Harmful if swallowed.[3]

The signal word for this chemical is "Warning".[5][6]
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Physical and Chemical Properties

A summary of the key quantitative data for 2-Amino-4-methyl-5-acetylthiazole is provided

below.
Property Value Source(s)
Molecular Formula CeHsN20S [31[5]
Molecular Weight 156.21 g/mol [3]

White to off-white or brown
Appearance _ [1][5]
solid powder.[1][5]

265-272 °C (decomposes).[2]

Melting Point I [215][7]
Boiling Point 312.8 °C (Predicted).[2][5] [2](5]
Flash Point 143.0 °C (Predicted).[2][5] [2115]
Solubility Insoluble in water.[2][5] [2]15]

Operational and Disposal Plan

A systematic approach to handling and disposal is critical. The following sections provide step-
by-step procedural guidance.

Engineering Controls and Workstation Setup

e Ventilation: Always handle this chemical in a well-ventilated area.[1][6][8] Use of a chemical
fume hood is recommended to minimize inhalation of dust.[9]

o Safety Stations: Ensure that an eyewash station and a safety shower are readily accessible
and in close proximity to the workstation.[1][4][8]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is mandatory to prevent exposure.
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o Eye and Face Protection: Wear chemical safety goggles or eyeglasses that comply with
OSHA's 29 CFR 1910.133 or European Standard EN166.[1][4][10]

» Hand Protection: Wear suitable chemical-resistant gloves to prevent skin contact.[1][2][4]
Always inspect gloves prior to use and consult the manufacturer's data for specific
breakthrough times.

o Skin and Body Protection: Wear a laboratory coat or other suitable protective clothing to

prevent skin exposure.[1][2][4][6]

o Respiratory Protection: If dust formation is likely or ventilation is inadequate, use a NIOSH-
approved N95 dust mask or a higher-level respirator.[4] Follow OSHA respirator regulations
found in 29 CFR 1910.134.[4]

The following workflow outlines the essential steps for safely handling 2-Amino-4-methyl-5-

acetylthiazole from preparation to disposal.
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Preparation Phase

Start: Plan Experiment

'

1. Assess Hazards
(Irritant, Harmful if Swallowed)

'

2. Select Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

'

3. Prepare Workspace
(Chemical Fume Hood, Eyewash Station)

\/
Handling Phase

4. Handle Chemical
(Avoid Dust, Avoid Contact,
No Eating/Drinking)

\/
Post-Handling Phase

5. Decontaminate
(Clean Workspace, Wash Hands)

'

6. Waste Disposal
(Collect in Labeled Container)

'

End Operation

Click to download full resolution via product page

Caption: Workflow for handling 2-Amino-4-methyl-5-acetylthiazole.
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Handling Procedures and Hygiene

» Avoid Dust Formation: Minimize the generation and accumulation of dust during handling.[1]
[41[6][11]

o Personal Hygiene: Wash hands, face, and any exposed skin thoroughly after handling the
material, before breaks, and at the end of the workday.[1][11] Do not eat, drink, or smoke in
areas where the chemical is used.[1][9][11]

e Avoid Contact: Prevent contact with skin, eyes, and clothing.[1][4] Do not ingest or inhale the
substance.[1][4][11]

o Clothing: Remove and wash contaminated clothing before reuse.[11]

Storage and Incompatibilities

o Storage Conditions: Store containers in a dry, cool, and well-ventilated place, keeping them
tightly closed when not in use.[1][6][11]

e Incompatible Materials: Keep away from strong oxidizing agents, strong acids, acid
anhydrides, and acid chlorides.[1][8]

Spill Management and Disposal

o Spill Cleanup: In case of a spill, use proper personal protective equipment.[4] Sweep up or
vacuum the material and place it into a suitable, closed, and labeled container for disposal.
[1][4][8][11] Avoid creating dusty conditions during cleanup.[4]

e Waste Disposal: Dispose of the contents and container at an approved waste disposal plant
in accordance with all applicable local, state, and federal regulations.[1][5][6][12] Do not flush
the material into surface water or the sanitary sewer system.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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